
Strategic Sourcing & Technical Guide: 4-Bromo-
2'-chlorobenzophenone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Bromo-2'-chlorobenzophenone

CAS No.: 464190-33-8

Cat. No.: B1280358

Get Quote

CAS Number: 464190-33-8 Formula: C₁₃H₈BrClO Molecular Weight: 295.56 g/mol [1]

Executive Summary
4-Bromo-2'-chlorobenzophenone is a high-value pharmacophore scaffold, primarily utilized in

the synthesis of diaryl ketone-based therapeutics, including SGLT2 inhibitors (e.g.,

Dapagliflozin analogs) and specific kinase inhibitors. Unlike commodity benzophenones, this

specific regioisomer faces supply constraints due to the difficulty of achieving high

regioselectivity during standard industrial acylation.

Market Status:

R&D Scale: High cost (

2,000 per gram) due to custom synthesis requirements.

Commercial Scale: Non-commodity status; requires Contract Development and

Manufacturing Organization (CDMO) engagement for kilogram-scale production.
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Technical Specifications & Critical Quality Attributes
(CQA)
For pharmaceutical applications, the control of regioisomers is the primary quality challenge.

Attribute Specification Criticality

Purity (HPLC) ≥ 98.0%
High; Isomers are difficult to

separate downstream.

Appearance
White to off-white crystalline

powder

Indicator of efficient

recrystallization.

Regioisomer Content
≤ 0.5% (specifically 2-bromo or

4'-chloro analogs)

Critical; Affects biological

activity and patent coverage.

Residual Solvents ICH Q3C Limits
Standard for GMP

intermediates.

Water Content ≤ 0.5%
Important for subsequent

anhydrous coupling reactions.

Synthesis Pathways: The "Make vs. Buy" Decision
The cost and availability of this intermediate are directly tied to the synthesis method employed.

Two primary routes exist: the Industrial Friedel-Crafts Route (economical but low selectivity)

and the Organometallic Route (high cost, high fidelity).

Route A: The Organometallic Approach (Recommended
for R&D/High Purity)
This route guarantees the correct isomer by using pre-functionalized starting materials,

avoiding the "isomer soup" of direct acylation.

Protocol:

Reagents: 4-Bromobenzonitrile + 2-Chlorophenylmagnesium bromide (Grignard).
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Mechanism: Nucleophilic addition of the Grignard reagent to the nitrile, forming an imine

intermediate, followed by acid hydrolysis to the ketone.

Advantage: 100% Regiocontrol. No 2-bromo or 4'-chloro isomers formed.

Route B: Friedel-Crafts Acylation (Industrial/Bulk)
Reagents: 2-Chlorobenzoyl chloride + Bromobenzene (catalyzed by AlCl₃).

Issue: Bromobenzene is ortho/para directing. While para is favored sterically, significant

ortho product (2-bromo-2'-chlorobenzophenone) is formed, requiring difficult fractional

crystallization.

Visualization of Synthesis Logic
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Caption: The Organometallic Route ensures regiochemical integrity, eliminating costly

purification steps required in Friedel-Crafts acylation.

Market Landscape & Pricing Analysis
The market is bifurcated between catalog resellers (high price) and custom synthesis labs (bulk

negotiation).

Supplier Tiering
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Supplier Type Examples
Typical Lead
Time

Target Volume Risk Profile

Catalog

Aggregators

BLDpharm,

Aaron

Chemicals,

Guidechem

1–2 Weeks mg to g

High Price: Often

re-packaging

custom synthesis

batches.

Fine Chemical

CDMOs

Matrix Fine

Chemicals,

Enamine, WuXi

AppTec

4–8 Weeks kg to MT

Lead Time:

Requires

synthesis on

demand. Best for

scale-up.

Bulk

Manufacturers

Indian/Chinese

Generic API Mfrs
2–3 Months >100 kg

Quality: Must

validate isomer

purity rigorously.

Price Benchmarks (2025/2026 Estimates)
Note: Prices for CAS 464190-33-8 are significantly higher than the common 4-bromo-4'-chloro

isomer.

Quantity
Estimated Price Range
(USD)

Source Type

250 mg $350 – $500 Catalog (e.g., Aaronchem)

1 gram $800 – $1,200 Catalog / Small Scale

100 grams $5,000 – $8,000 Custom Synthesis Quote

1 kg
Negotiated ($2,000 –

$4,000/kg)
CDMO Pilot Batch

Procurement Strategy: Do not buy >10g from catalog suppliers. For needs exceeding 10g,

issue a Request for Quote (RFQ) to a CDMO specifying the Grignard synthesis route to ensure

purity.
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Quality Assurance Protocol (Self-Validating System)
To ensure the material purchased meets the stringent requirements for drug development, the

following validation workflow is required.

Step 1: Identity Confirmation via NMR
The 2'-chloro and 4-bromo substitution pattern has a distinct splitting pattern.

¹H NMR (DMSO-d₆): Look for the AA'BB' system of the 4-bromophenyl ring (symmetric

doublets) vs. the ABCD system of the 2-chlorophenyl ring (complex multiplet).

Differentiation: The ortho-chloro group causes a downfield shift of the adjacent proton on the

benzoyl ring compared to the para-chloro isomer.

Step 2: HPLC Regioisomer Method
Standard C18 columns may struggle to separate the 2-bromo and 4-bromo isomers.

Column: Phenyl-Hexyl or Biphenyl stationary phase (provides better pi-pi selectivity).

Mobile Phase: Acetonitrile/Water gradient with 0.1% Formic Acid.

Validation: Spike the sample with commercially available 4-Bromo-4'-chlorobenzophenone

(CAS 27428-57-5) to ensure it resolves from your target peak.

Procurement Workflow Diagram
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Caption: A "Gate-Stage" procurement model prevents the intake of isomerically impure

material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy High-Quality Bromides Products | Aaronchem [aaronchem.com]

To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 4-Bromo-2'-
chlorobenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280358/docs#strategic-sourcing-technical-guide-4-
bromo-2-chlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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